Methyl 2-(4-hydroxybut-1-yn-1-yl)-3-(methyloxy)benzoate

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: methyl 2-(4-hydroxybut-1-ynyl)-3-methoxybenzoate
• InChI: InChI=1S/C13H14O4/c1-16-12-8-5-7-11(13(15)17-2)10(12)6-3-4-9-14/h5,7-8,14H,4,9H2,1-2H3
• InChI Key: DRJMFVKBRKMZNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C#CCCO)C(=O)OC

Description

Methyl 2-(4-hydroxybut-1-yn-1-yl)-3-(methyloxy)benzoate is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of methyl 2-bromo-3-methoxybenzoate (0.4 g, 1.63 mmol), Pd(PPh3)2Cl2 (0.057 g, 0.082 mmol), copper (I) iodide (0.031 g, 0.16 mmol) and 3-butyn-1-ol (0.173 ml, 2.28 mmol) were stirred in trietylamine (5 ml) at 80° C. for 20 h. The solvent was concentrated under vacuum, and the residue was partitioned between ethyl acetate (15 ml) and water (5 ml). The organic layer was dried over sodium sulfate, filtered and concentrated. The residue was purified by silica gel column chromatography using hexanes:ethyl acetate 2:1 as eluent to afford methyl 2-(4-hydroxybut-1-yn-1-yl)-3-(methyloxy)benzoate (0.056 g; 15% yield). MS (EI) for C13H14O4: 235 (MH+).